Cas no 1694128-01-2 (4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide
• CAS No: 1694128-01-2
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6078720
• PubChem ID: 107345233
• Update Time: 2025-11-01

4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide
• 1694128-01-2
• EN300-1106749

• Inchi： 1S/C9H16N4O2/c1-9(2,15)3-4-13-5-6(10)7(12-13)8(11)14/h5,15H,3-4,10H2,1-2H3,(H2,11,14)
• InChI Key： LGPKMKXEIGEAEF-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCN1C=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų

Additional information on 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide

Introduction to 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide (CAS No. 1694128-01-2)

4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1694128-01-2, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their biological activity and potential therapeutic applications.

The molecular structure of 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide features a pyrazole core substituted with an amino group at the 4-position, a 3-hydroxy-3-methylbutyl side chain at the 1-position, and a carboxamide functional group at the 3-position. This particular arrangement of functional groups contributes to its distinctive chemical reactivity and biological interactions, making it a promising candidate for further investigation in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in the design of novel therapeutic agents. The presence of both amino and hydroxyl groups in 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide allows for diverse chemical modifications, enabling researchers to explore its potential as a scaffold for targeted drug design. For instance, the hydroxyl group can participate in hydrogen bonding interactions, while the amino group can serve as a site for further derivatization, such as coupling with carboxylic acid-containing compounds to form amides or esters.

In addition to its structural versatility, 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide has demonstrated interesting pharmacological properties in preliminary studies. The pyrazole core is known to exhibit anti-inflammatory, antimicrobial, and anticancer activities, which are attributed to its ability to modulate various cellular signaling pathways. The specific substitution pattern in this compound may enhance its binding affinity to biological targets, potentially leading to improved therapeutic efficacy.

Current research efforts are focused on evaluating the biological activity of 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide across different disease models. Studies have shown that pyrazole derivatives can inhibit enzymes involved in inflammation and cancer progression, making them attractive candidates for developing novel treatments. The unique combination of functional groups in this compound may also contribute to its ability to interact with multiple targets simultaneously, a strategy that has gained traction in recent years for overcoming drug resistance.

The synthesis of 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and protecting group strategies, are employed to construct the complex molecular framework efficiently. The development of robust synthetic routes is crucial for scaling up production and conducting extensive pharmacological evaluations.

The pharmacokinetic properties of 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide are also under investigation to assess its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance rate play a critical role in determining the compound's bioavailability and therapeutic window. Computational modeling techniques are increasingly being used to predict these properties before experimental validation, thereby accelerating the drug discovery process.

Collaborative studies between academic institutions and pharmaceutical companies are essential for advancing the development of 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide into clinical trials. Such partnerships leverage complementary expertise in synthetic chemistry, pharmacology, and biotechnology to streamline the translation of laboratory findings into viable therapeutic options. The integration of innovative technologies, such as high-throughput screening and structure-based drug design, further enhances the likelihood of success in this endeavor.

The future prospects of 4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide are promising, given its unique structural features and potential biological activities. Continued research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile. As our understanding of disease pathways evolves, compounds like this may find applications in treating a wide range of conditions beyond their initial discovery scope.

In conclusion,4-amino-1-(3-hydroxy-3-methylbutyl)-1H-pyrazole-3-carboxamide (CAS No. 1694128-01-2) represents a significant advancement in pharmaceutical research due to its innovative molecular design and promising biological properties. Its development underscores the importance of interdisciplinary collaboration and cutting-edge scientific approaches in uncovering new therapeutic agents that address unmet medical needs.